Cas no 154222-96-5 (3-Furancarboxylic acid,4-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,4-methyl-, ethyl ester
• CAS No: 154222-96-5
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 106493
• PubChem ID: 10909780
• Update Time: 2025-04-18

3-Furancarboxylic acid,4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,4-methyl-, ethyl ester
• 3-Furancarboxylicacid,4-methyl-,ethylester(9CI)
• MC 9761
• Ethyl 4-methylfuran-3-carboxylate
• 154222-96-5
• SCHEMBL18322304

• Inchi： 1S/C8H10O3/c1-3-11-8(9)7-5-10-4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： UIMHKAPKGFWTRA-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(=C1)C(=O)OCC

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44000
• LogP: 1.76470